Cas no 1807940-46-0 ((2S)-1-(ethylamino)propan-2-ol hydrochloride)

• Product Name: (2S)-1-(ethylamino)propan-2-ol hydrochloride
• CAS No: 1807940-46-0
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• MDL: MFCD28384007
• CID: 4619164
• PubChem ID: 112756662
• Update Time: 2025-05-20

(2S)-1-(ethylamino)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(ethylamino)propan-2-ol hydrochloride
• (S)-1-(Ethylamino)-2-propanol HCl

• MDL： MFCD28384007
• Inchi： 1S/C5H13NO.ClH/c1-3-6-4-5(2)7;/h5-7H,3-4H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： NOSJMEUBMZBZIW-JEDNCBNOSA-N
• SMILES： C(NCC)[C@@H](O)C.[H]Cl

Computed Properties

• Exact Mass: 139.076
• Monoisotopic Mass: 139.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Additional information on (2S)-1-(ethylamino)propan-2-ol hydrochloride

(2S)-1-(ethylamino)propan-2-ol hydrochloride (CAS No. 1807940-46-0): A Comprehensive Overview

(2S)-1-(ethylamino)propan-2-ol hydrochloride (CAS No. 1807940-46-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as S-Ethylamino-1-propanol hydrochloride, is a derivative of propanol with an ethylamino group attached to the chiral carbon. Its unique structural features and potential biological activities make it a valuable candidate for various applications, particularly in drug development.

The chemical structure of (2S)-1-(ethylamino)propan-2-ol hydrochloride is characterized by a chiral center at the second carbon of the propanol chain, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. The presence of the ethylamino group enhances the compound's solubility and reactivity, making it suitable for various chemical and biological assays.

Recent studies have explored the potential therapeutic applications of (2S)-1-(ethylamino)propan-2-ol hydrochloride. One notable area of research is its use as a precursor in the synthesis of more complex molecules with specific biological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized in the synthesis of novel antiviral agents. The researchers found that derivatives of (2S)-1-(ethylamino)propan-2-ol hydrochloride exhibited potent antiviral activity against several strains of influenza virus, highlighting its potential as a lead compound in antiviral drug development.

Another area of interest is the use of (2S)-1-(ethylamino)propan-2-ol hydrochloride in the treatment of neurological disorders. A study conducted by a team at the University of California, San Francisco, investigated the effects of this compound on neuronal function and found that it could modulate specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Parkinson's disease and Alzheimer's disease. The researchers noted that further studies are needed to fully understand the mechanisms involved and to optimize its therapeutic potential.

In addition to its therapeutic applications, (2S)-1-(ethylamino)propan-2-ol hydrochloride has been studied for its role in chemical synthesis and catalysis. A recent publication in the Journal of Organic Chemistry reported that this compound can serve as an efficient catalyst in asymmetric synthesis reactions, leading to high enantioselectivity and yield. This property makes it a valuable tool for chemists working on the development of chiral drugs and other biologically active molecules.

The safety profile of (2S)-1-(ethylamino)propan-2-ol hydrochloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, (2S)-1-(ethylamino)propan-2-ol hydrochloride (CAS No. 1807940-46-0) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into its properties will emerge, further solidifying its importance in the scientific community.